Cas no 21402-12-0 (1,3,5-Triazine-2,4-diamine,6,6'-(2-methyl-1,3-propanediyl)bis-)

• Product name: 1,3,5-Triazine-2,4-diamine,6,6'-(2-methyl-1,3-propanediyl)bis-
• CAS No: 21402-12-0
• MF: C₁₀H₁₆N₁₀
• MW: 276.301038742065
• CID: 264521
• PubChem ID: 88887

1,3,5-Triazine-2,4-diamine,6,6'-(2-methyl-1,3-propanediyl)bis- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4-diamine,6,6'-(2-methyl-1,3-propanediyl)bis-
• 2-Methylglutaroguanamine
• 6,6'-(2-Methylpropane-1,3-diyl)bis(1,3,5-triazine-2,4-diamine)
• Methylglutaroguanamine
• NS00026857
• EINECS 244-369-8
• 1,3,5-Triazine-2,4-diamine, 6,6'-(2-methyl-1,3-propanediyl)bis-
• DTXSID9066702
• 21402-12-0

• Inchi： InChI=1S/C10H16N10/c1-4(2-5-15-7(11)19-8(12)16-5)3-6-17-9(13)20-10(14)18-6/h4H,2-3H2,1H3,(H4,11,12,15,16,19)(H4,13,14,17,18,20)
• InChI Key： BZCCQQSAVSKZCV-UHFFFAOYSA-N
• SMILES： NC1N=C(N)N=C(CC(CC2=NC(N)=NC(N)=N2)C)N=1

Computed Properties

• Exact Mass: 276.15628
• Monoisotopic Mass: 276.15594055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 181Ų
• XLogP3: -0.3

Experimental Properties

• PSA: 181.42